Cas no 26157-58-4 (Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-)

Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl- structure
26157-58-4 structure
Product Name:Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-
CAS No:26157-58-4
MF:C7H17N2O
MW:145.222681760788
CID:238396
PubChem ID:425312
Update Time:2025-04-19

Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-
    • 2-acetamidoethyl(trimethyl)azanium
    • SCHEMBL1831846
    • AKOS000567343
    • DTXSID50329955
    • 26157-58-4
    • Inchi: 1S/C7H16N2O/c1-7(10)8-5-6-9(2,3)4/h5-6H2,1-4H3/p+1
    • InChI Key: BYIYZRMQERRUBC-UHFFFAOYSA-O
    • SMILES: O=C(C)NCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 145.13421
  • Monoisotopic Mass: 145.134088170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent